Cas no 2503206-51-5 (1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine)

• Product Name: 1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine
• CAS No: 2503206-51-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD32859415
• CID: 5670899
• PubChem ID: 155822675
• Update Time: 2025-05-19

1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-27149951
• 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine
• 2503206-51-5
• 1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine

• MDL： MFCD32859415
• Inchi： 1S/C10H19NO/c1-9(2)8-3-5-10(7-11,12-9)6-4-8/h8H,3-7,11H2,1-2H3
• InChI Key： CQLRVMBBDXUORN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2CCC1(CN)CC2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{3,3-dimethyl-2-oxabicyclo2.2.2octan-1-yl}methanamine

Introduction to 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine (CAS No. 2503206-51-5)

1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine, identified by its CAS number 2503206-51-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The unique framework of this compound, characterized by its 3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl moiety, presents a rich ground for exploration in medicinal chemistry.

The bicyclic core of 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine contributes to its structural rigidity and stability, which are highly desirable properties in the design of biologically active molecules. Such structural features often enhance binding affinity and metabolic stability, making this compound a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing emphasis on the discovery and synthesis of structurally diverse compounds that can modulate biological targets with high specificity. The presence of the oxabicyclo[2.2.2]octane ring system in 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine aligns well with this trend, as it offers a scaffold that can be readily modified to explore various pharmacophoric interactions.

One of the most compelling aspects of this compound is its potential utility as a building block in the synthesis of more complex molecules. The methanamine substituent provides a reactive site for further functionalization, allowing chemists to attach various pharmacologically relevant groups. This flexibility makes 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine a valuable asset in the synthetic chemist's toolkit.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the biological activity of novel compounds. By leveraging computational methods, researchers can gain insights into the interactions between 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine and its target proteins or enzymes. These studies have shown that the compound's unique structural features can lead to potent binding interactions, suggesting its potential as a lead compound for drug discovery.

The synthesis of 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine presents both challenges and opportunities for synthetic chemists. The construction of the oxabicyclo[2.2.2]octane ring system requires careful planning and execution to ensure high yield and purity. However, once synthesized, this compound serves as a versatile intermediate that can be further modified through various chemical transformations.

In conclusion, 1-{3,3-dimethyl-2-oxabicyclo[2.2.2]octan-1-yl}methanamine (CAS No. 2503206-51-5) is a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug design and synthetic chemistry.